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Compound of Interest

Compound Name: GNE-3500

Cat. No.: B15621868

Get Quote

For Researchers, Scientists, and Drug Development Professionals

The Retinoic acid receptor-related orphan receptor gamma (RORγ), and particularly its thymus-

specific isoform RORγt, has emerged as a critical therapeutic target for a range of autoimmune

and inflammatory diseases. As the master regulator of T helper 17 (Th17) cell differentiation,

RORγt orchestrates the production of pro-inflammatory cytokines, most notably Interleukin-17

(IL-17). GNE-3500 is a known potent and selective RORγ inverse agonist. This guide provides

a comparative overview of several alternative RORγ inverse agonists, presenting their

performance based on available experimental data to aid researchers in the selection and

development of next-generation immunomodulatory therapies.

Performance Comparison of RORγ Inverse Agonists
The following tables summarize the in vitro potency, selectivity, and pharmacokinetic properties

of GNE-3500 and a selection of its alternatives. These compounds represent different chemical

scaffolds and have been evaluated in various stages of preclinical and clinical development.
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This table highlights the potency of the compounds in biochemical and cell-based assays. The

IC50 and EC50 values represent the concentration of the compound required to achieve 50%

inhibition of RORγt activity or IL-17 production, respectively.
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Compound Target Assay Type
IC50/EC50
(nM)

Cell
Line/Syste
m

Reference

GNE-3500 RORγ

IL-17

Promoter

Assay

47 Not Specified [1]

RORγ Not Specified 12 (EC50) Not Specified [2]

GSK2981278 RORγ
IL-17A & IL-

22 Secretion
3.2 (IC50)

Human Th17

Skewing

Culture

[3]

VTP-43742 RORγt
Binding

Affinity (Ki)
3.5 Not Specified [4]

RORγt
IL-17A

Secretion
57 (IC50)

Mouse

Splenocytes
[4]

RORγt
IL-17A

Secretion
18 (IC50)

Human

PBMCs
[4]

RORγt
IL-17A

Secretion
192 (IC50)

Human

Whole Blood
[4]

BMS-986251 RORγt

GAL4

Reporter

Assay

12 (EC50) Jurkat Cells [5][6]

IL-17

Human

Whole Blood

Assay

24 (EC50)
Human

Whole Blood
[5][6]

ABBV-157

(Cedirogant)
RORγt

IL-17A

Inhibition

0.56 mg/L

(IC50)

Ex vivo

Human

Whole Blood

[7]

BI 730357 RORγ
IL-17

Inhibition
140 (IC50)

Human

Whole Blood
[8]

RORγ
IL-22

Production
43 (IC50)

Human

PBMCs
[8]
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IMU-935 RORγ

Luciferase

Reporter

Assay

15.4 (IC50) Not Specified [9]

Selectivity Profile
Selectivity is a crucial parameter to minimize off-target effects. This table compares the

selectivity of the inverse agonists against other ROR isoforms, RORα and RORβ.

Compound
RORγ Potency
(IC50/EC50
nM)

RORα
Selectivity
(Fold vs
RORγ)

RORβ
Selectivity
(Fold vs
RORγ)

Reference

GNE-3500 47 >75 >75 [1]

GSK2981278
Potent RORγ

inverse agonist

No significant

effect on RORα
Not Specified [10]

VTP-43742 3.5 (Ki) >1000 >1000 [4]

BMS-986251 12 (EC50) >833 >833 [6]

BI 730357
Potent RORγ

antagonist

Minimal cross-

reactivity
Not Specified [8]

IMU-935 15.4 Highly Selective Highly Selective [11][12]

Pharmacokinetic Properties
The pharmacokinetic profile of a compound is critical for its in vivo efficacy and dosing regimen.

This table presents key pharmacokinetic parameters for the selected RORγ inverse agonists.
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Compound Species
Oral
Bioavailability
(%)

Half-life (t½)
(hours)

Reference

GNE-3500 Rat Good Not Specified [2]

BMS-986251 Mouse Excellent 7.7 - 11 [13]

Rat Excellent 11 [13]

Dog Excellent 33 [13]

Cynomolgus

Monkey
Excellent 36 [13]

ABBV-157

(Cedirogant)
Human

Orally

Bioavailable
16 - 28 [7]

VTP-43742 Human Orally Active ~30 [14]

IMU-935 Human
Dose-

proportional PK
~24 [15]

Signaling Pathways and Experimental Workflows
To provide a deeper understanding of the context in which these compounds operate, the

following diagrams illustrate the RORγ signaling pathway and a typical experimental workflow

for the evaluation of RORγ inverse agonists.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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